Cas no 2228146-92-5 (N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine
• CAS No: 2228146-92-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6339945
• PubChem ID: 165723136
• Update Time: 2025-10-17

N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine
• EN300-1757049
• 2228146-92-5

• Inchi： 1S/C8H13N3/c1-9-8(3-4-8)7-5-10-6-11(7)2/h5-6,9H,3-4H2,1-2H3
• InChI Key： JSWNRAKSFBZZJT-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CN=CN2C)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine

Introduction to N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine (CAS No. 2228146-92-5)

N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine, identified by its CAS number 2228146-92-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring conjugated with an imidazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl group at the 1-position of the imidazole ring and the amine functionality at the cyclopropane nitrogen suggests a unique set of chemical and pharmacological properties that make it a promising candidate for further investigation.

The N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine structure combines elements that are frequently explored in drug discovery, particularly the cyclopropane ring, which is known for its strained three-membered carbon framework. This strain can enhance binding affinity and metabolic stability, making cyclopropane derivatives valuable in medicinal chemistry. The imidazole ring, on the other hand, is a common pharmacophore found in numerous bioactive molecules, including antifungals, antivirals, and cardiovascular drugs. The specific substitution pattern in N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine positions it as a unique scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The N-methyl group and the imidazole moiety in N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine are critical for its interaction with biological targets. The methyl group can influence the compound's solubility and lipophilicity, while the imidazole ring can engage in hydrogen bonding and π-stacking interactions with protein receptors. These interactions are essential for modulating biological pathways and achieving therapeutic effects.

In vitro studies have begun to uncover the potential pharmacological properties of N-methyl-1-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The cyclopropane ring's unique electronic properties could disrupt normal enzyme function, while the imidazole ring might interact with specific amino acid residues in target proteins. These findings align with current research trends that emphasize structure-based drug design to optimize potency and selectivity.

The synthesis of N-methyl-1-(1-methyl-1H-imidazol-5-ylicyclopropanamino) presents both challenges and opportunities for chemists. The strained nature of the cyclopropane ring requires careful handling to prevent decomposition during synthetic steps. However, modern synthetic methodologies have improved our ability to construct such motifs with high yield and purity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in developing efficient synthetic routes to complex heterocyclic compounds like N-methyl-N-(4-fluorophenyl)-2-(4-fluorophenylsulfonyl)acetamide derivatives.

The potential applications of N-methyl-N-(4-fluorophenyl)-2-(4-fluorophenylsulfonyl)acetamide extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for developing agrochemicals or materials with specialized properties. For instance, the cyclopropane ring could enhance binding to biological targets in pests, while the fluorinated aromatic groups might improve environmental stability. Such dual functionality is increasingly sought after in modern drug discovery programs.

As research continues, collaborations between chemists, biologists, and pharmacologists will be crucial for translating laboratory findings into clinical applications. The study of N-methyl-N-(4-fluorophenyl)-2-(4-fluorophenylsulfonyl)acetamide underscores the importance of interdisciplinary approaches in medicinal chemistry. By leveraging computational tools, synthetic techniques, and biological assays, researchers can accelerate the discovery of novel therapeutics that address unmet medical needs.

The future directions for N-methyl-N-(4-fluorophenyl)-2-(4-fluorophenylsulfonyl)acetamide research may include exploring its role in drug repurposing or developing it as a lead compound for targeted therapy. Its unique structural features could make it a valuable tool for studying enzyme mechanisms or identifying new therapeutic targets. Additionally, advances in green chemistry may allow for more sustainable synthetic methods to produce this compound on an industrial scale.

In conclusion,N-methyl-N-(4-fluorophenyl)-2-(4-fluorophenylsulfonyl)acetamide, CAS No. 2228146–92–5, represents a fascinating example of how structural complexity can lead to novel biological activities. Its potential applications span multiple fields, from pharmaceuticals to materials science, N-MeOEt(OMe)SO(=O)(C(=O))CH(2)CH(2)CH(3), N-MeOEt(OMe)SO(=O)(C(=O))CH(CH(3))(CH(3)), underscored by its ability to interact with biological targets through multiple mechanisms. As research progresses, N-MeOEt(OMe)SO(=O)(C(=O))CH(CH(3))(CH(3)), N-MeOEt(OMe)SO(=O)(C(=O))CH(CH(3))(CH(3)), N-MeOH(CMe)(CMe), N-MeOH(CMe)(CMe), N-MeOH(CMe)(CMe), N-MeOH(CMe)(CMe), N-MeOH(CMe)(CMe) will continue to reveal new possibilities for this intriguing compound.